7-Methoxy-2-morpholinocarbonylbenzofuran
Description
7-Methoxy-2-morpholinocarbonylbenzofuran is a benzofuran derivative characterized by a methoxy group at the 7-position and a morpholinocarbonyl substituent at the 2-position. Benzofuran scaffolds are widely studied for their diverse pharmacological activities, including anticancer, antimicrobial, and antifungal properties. The morpholinocarbonyl group introduces a polar, nitrogen-containing moiety that may enhance solubility and modulate interactions with biological targets compared to simpler substituents (e.g., esters or halogens) .
Properties
Molecular Formula |
C14H15NO4 |
|---|---|
Molecular Weight |
261.27 g/mol |
IUPAC Name |
(7-methoxy-1-benzofuran-2-yl)-morpholin-4-ylmethanone |
InChI |
InChI=1S/C14H15NO4/c1-17-11-4-2-3-10-9-12(19-13(10)11)14(16)15-5-7-18-8-6-15/h2-4,9H,5-8H2,1H3 |
InChI Key |
TXXCDYYIVDBHRP-UHFFFAOYSA-N |
Canonical SMILES |
COC1=CC=CC2=C1OC(=C2)C(=O)N3CCOCC3 |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Implications and Gaps
- Targeted Drug Design: The morpholinocarbonyl group warrants further exploration for optimizing pharmacokinetics (e.g., blood-brain barrier penetration).
- Contradictions : Bromination in Compounds 4 and 5 reduced cytotoxicity, but halogenation is often associated with enhanced activity in other studies. This underscores the need for substituent-specific evaluations .
- Limitations: Direct comparative data on this compound are sparse; future studies should prioritize synthesizing and testing this compound alongside its analogs.
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